N1-cyclohexyl-N2-(2-methyl-5-nitrophenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-cyclohexyl-N2-(2-methyl-5-nitrophenyl)oxalamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It has shown promising results in preclinical studies for the treatment of various cancers, including breast, ovarian, and pancreatic cancer.
Scientific Research Applications
Novel Synthetic Methodologies
A study by Mamedov et al. (2016) presents a novel one-pot synthetic approach for the preparation of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides. This method, involving classical Meinwald rearrangement and a new rearrangement sequence, demonstrates the potential for synthesizing a wide range of oxalamides, including N1-cyclohexyl-N2-(2-methyl-5-nitrophenyl)oxalamide derivatives. This high-yielding, operationally simple methodology could be valuable for producing anthranilic acid derivatives and oxalamides for various applications (Mamedov et al., 2016).
Material Science and Nanotechnology
Suh et al. (2006) explored a two-dimensional (2D) square-grid coordination polymer that can form solids including silver and gold nanoparticles through redox reactions. This research demonstrates the potential for this compound derivatives in nanotechnology, specifically in the preparation and stabilization of metal nanoparticles, which have applications ranging from catalysis to materials science (Suh et al., 2006).
Environmental Chemistry
Hwang and Sagadevan (2014) reported a process for synthesizing adipic acid, a precursor for nylon production, from cyclohexane using ozone and UV light, without generating nitrous oxide (N2O), a potent greenhouse gas. This study underscores the broader relevance of oxalamide derivatives in developing more environmentally friendly chemical processes. By demonstrating a N2O-free route to adipic acid, this work highlights the potential environmental benefits of adopting novel synthetic routes that could involve this compound or related compounds (Hwang & Sagadevan, 2014).
Properties
IUPAC Name |
N-cyclohexyl-N'-(2-methyl-5-nitrophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O4/c1-10-7-8-12(18(21)22)9-13(10)17-15(20)14(19)16-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVRMVRCWOGVWLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.